3-Cyclopropoxy-2-methoxybenzamide

• Molecular Formula: C11H13NO3
• Molecular Weight: 207.23 g/mol
• IUPAC Name: 3-cyclopropyloxy-2-methoxybenzamide
• InChI: InChI=1S/C11H13NO3/c1-14-10-8(11(12)13)3-2-4-9(10)15-7-5-6-7/h2-4,7H,5-6H2,1H3,(H2,12,13)
• InChI Key: RJWBNMHLKIRAIO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC=C1OC2CC2)C(=O)N

Description

3-Cyclopropoxy-2-methoxybenzamide is a benzamide derivative featuring a methoxy group (-OCH₃) at the ortho (2nd) position and a cyclopropoxy group (-O-cyclopropane) at the meta (3rd) position on the benzene ring. Its molecular structure combines steric bulk from the cyclopropane moiety with electron-donating effects from the oxygen-based substituents.

This compound’s structural features, particularly the cyclopropoxy group, may confer unique reactivity in metal-catalyzed C–H functionalization reactions, similar to other benzamides with directing groups. Applications could span medicinal chemistry (e.g., as a pharmacophore) or materials science, though empirical data remain sparse.

Preparation Methods

The synthesis of 3-Cyclopropoxy-2-methoxybenzamide typically involves the reaction of 3-cyclopropoxy-2-methoxybenzoic acid with an appropriate amine derivative. The reaction is usually carried out in the presence of a base such as triethylamine (TEA) and a solvent like tetrahydrofuran (THF) . The yields of the product can vary depending on the specific conditions used, but they are generally in the range of 40-72% .

Chemical Reactions Analysis

3-Cyclopropoxy-2-methoxybenzamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur, especially at the methoxy or cyclopropoxy groups, using reagents like sodium methoxide or sodium ethoxide.

Scientific Research Applications

3-Cyclopropoxy-2-methoxybenzamide has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound has been studied for its potential biological activities, including antioxidant and antibacterial properties.

Medicine: Research has explored its potential as an inhibitor in various biological pathways, such as the hedgehog signaling pathway, which is implicated in cancer development.

Industry: It is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-2-methoxybenzamide involves its interaction with specific molecular targets. For instance, it has been shown to inhibit the smoothened (Smo) receptor in the hedgehog signaling pathway, which is crucial for regulating embryonic development and maintaining tissue homeostasis . By inhibiting this pathway, the compound can potentially prevent the proliferation of cancer cells .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below highlights key differences between 3-Cyclopropoxy-2-methoxybenzamide and structurally related benzamides:

Compound	Substituents	Directing Group	Key Applications	References
3-Cyclopropoxy-2-methoxybenzamide	2-OCH₃, 3-O-cyclopropane	O-based (cyclopropoxy)	Potential catalysis, synthetic intermediates
2-Aminobenzamide derivatives	2-NH₂	Amino (-NH₂)	Glycan analysis, biopharmaceutical engineering
N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide	3-CH₃, N,O-bidentate	N,O-bidentate	C–H bond functionalization (e.g., Pd catalysis)

Key Observations:

Substituent Effects: Electron Donation: The methoxy group in 3-Cyclopropoxy-2-methoxybenzamide donates electrons via resonance, activating the benzene ring toward electrophilic substitution. This contrasts with 2-aminobenzamides, where the amino group (-NH₂) provides stronger electron donation and hydrogen-bonding capacity.

Cyclopropoxy’s rigid three-membered ring may stabilize transition states in catalysis but could also reduce conformational flexibility.

Applications: 2-Aminobenzamides: Used extensively in glycan analysis (e.g., GlycoBase for HPLC-based studies) and glycosylation engineering of biopharmaceuticals due to their hydrogen-bonding capabilities. N,O-Bidentate Derivatives: Prioritized in synthetic chemistry for directing C–H functionalization in aryl/heteroaryl systems. 3-Cyclopropoxy-2-methoxybenzamide: Hypothesized to serve as a directing group in catalysis, but empirical validation is needed.

Research Findings and Gaps

• Synthetic Feasibility: While N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide is synthesized via 3-methylbenzoyl chloride and amino alcohols, analogous methods for 3-Cyclopropoxy-2-methoxybenzamide remain unexplored.
• Catalytic Performance : N,O-bidentate benzamides show high efficiency in Pd-catalyzed reactions (e.g., arylation), but the cyclopropoxy analog’s performance is untested.
• Biomedical Relevance: 2-Aminobenzamides are well-documented in glycobiology, whereas 3-Cyclopropoxy-2-methoxybenzamide’s bioactivity is uncharacterized.